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Compound of Interest

Compound Name: 2-Benzylamino-propan-1-ol

Cat. No.: B1266836 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like 2-Benzylamino-propan-1-ol are paramount for ensuring

laboratory safety and environmental compliance. This guide provides a detailed, step-by-step

procedure for the safe disposal of 2-Benzylamino-propan-1-ol, aligning with standard

laboratory safety protocols and regulatory requirements.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 2-Benzylamino-propan-1-ol
with appropriate personal protective equipment (PPE). This compound is classified as toxic if

swallowed, causes skin irritation, may lead to an allergic skin reaction, can cause serious eye

damage, and may result in respiratory irritation.[1]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat is mandatory.

In the event of accidental exposure, follow these first-aid measures:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2]
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Eye Contact: Rinse cautiously with water for several minutes. If present, remove contact

lenses and continue rinsing.[1][2]

Inhalation: Move the individual to fresh air and ensure they are in a comfortable position for

breathing.[1][2]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

Step-by-Step Disposal Protocol
The primary and mandated method for the disposal of 2-Benzylamino-propan-1-ol is through

a licensed and approved chemical waste disposal service.[1][2] Under no circumstances

should this chemical be discharged down the drain or into the environment.[3]

1. Waste Segregation and Collection:

Designate a specific, clearly labeled, and sealable container for 2-Benzylamino-propan-1-
ol waste.

The container must be made of a material compatible with the chemical. The original

container is often the best choice for waste accumulation.

Do not mix 2-Benzylamino-propan-1-ol waste with other chemical waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

2. Labeling of Waste Containers:

All waste containers must be accurately and clearly labeled with the words "Hazardous

Waste."

The label must include the full chemical name, "2-Benzylamino-propan-1-ol," and its

concentration if in a solution.

Ensure the date of when the waste was first added to the container is clearly marked.

3. Storage of Chemical Waste:
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Store the sealed waste container in a designated and secure "Satellite Accumulation Area"

(SAA) within the laboratory.

The SAA should be at or near the point of waste generation.

Ensure the storage area is well-ventilated.

Store incompatible chemicals separately to prevent accidental reactions.

4. Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Follow all institutional procedures for waste collection requests.

Quantitative Data on Waste Accumulation
While specific disposal parameters for 2-Benzylamino-propan-1-ol are not publicly available

and are subject to local regulations, general guidelines for the accumulation of hazardous

waste in a laboratory setting are provided below. It is imperative to consult your local EHS for

the precise limits applicable to your facility.

Parameter Guideline Limit Source

Maximum Hazardous Waste

Volume per SAA
55 gallons [4][5]

Maximum Acutely Toxic Waste

(P-list) per SAA

1 quart (liquid) or 1 kilogram

(solid)
[4]

Maximum Storage Time in

SAA

12 months (provided

accumulation limits are not

exceeded)

[4][5]

Experimental Workflow and Waste Generation
2-Benzylamino-propan-1-ol is often utilized as a chiral intermediate in the synthesis of

pharmaceutical compounds.[1] The following diagram illustrates a typical experimental
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workflow that would lead to the generation of 2-Benzylamino-propan-1-ol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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